Cas no 81638-72-4 (Benzoic acid, 5-amino-2-(dipropylamino)-)

• Product name: Benzoic acid, 5-amino-2-(dipropylamino)-
• CAS No: 81638-72-4
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 703598
• PubChem ID: 13281959

Benzoic acid, 5-amino-2-(dipropylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-amino-2-(dipropylamino)-
• 5-amino-2-(dipropylamino)benzoic acid
• DTXSID30534500
• AKOS005795991
• 81638-72-4

• Inchi： InChI=1S/C13H20N2O2/c1-3-7-15(8-4-2)12-6-5-10(14)9-11(12)13(16)17/h5-6,9H,3-4,7-8,14H2,1-2H3,(H,16,17)
• InChI Key： XFZVLBQADOPYAN-UHFFFAOYSA-N
• SMILES： CCCN(CCC)C1=C(C=C(C=C1)N)C(=O)O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.6Ų